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Abstract

Confoline, a tropane alkaloid identified as (+)-N-formylconvolvine, is a constituent of various
species of the Convolvulus genus, notably Convolvulus subhirsutus and Convolvulus
pluricaulis. These plants have a rich history in traditional medicine, particularly in Ayurveda,
where they are utilized for their purported cognitive-enhancing and anxiolytic properties. This
technical guide provides a comprehensive overview of the discovery and isolation of
Confoline, including generalized experimental protocols and available quantitative data.
Furthermore, this paper explores the potential biological activities and mechanisms of action of
Confoline by examining the known pharmacology of structurally related tropane alkaloids and
the traditional uses of Convolvulus extracts. Due to the limited specific research on isolated
Confoline, this guide also proposes putative signaling pathways that may be modulated by this
compound, offering a roadmap for future pharmacological investigation.

Introduction
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The genus Convolvulus, belonging to the family Convolvulaceae, comprises over 200 species
of flowering plants, commonly known as bindweeds. Several species within this genus have
been utilized in traditional medicine systems for centuries. Convolvulus pluricaulis is particularly
esteemed in Ayurvedic medicine as "Shankhpushpi," a potent "Medhya Rasayana" or brain
tonic, used to enhance memory and intellect, and to treat anxiety and insomnia.

The therapeutic effects of Convolvulus species are largely attributed to their rich phytochemical
composition, which includes a variety of alkaloids, flavonoids, and coumarins. Among the
characteristic alkaloids is Confoline, a tropane derivative that has been identified in species
such as Convolvulus subhirsutus and Convolvulus pluricaulis. The structure of Confoline was
elucidated as (+)-N-formylconvolvine[1]. Despite its presence in these medicinally important
plants, research focusing specifically on the isolation, quantification, and pharmacological
properties of Confoline remains limited. This whitepaper aims to consolidate the available
information on Confoline and to provide a technical framework for researchers and drug
development professionals interested in this promising natural product.

Physicochemical Properties of Confoline

A summary of the key physicochemical properties of Confoline is presented in Table 1. This
data is essential for the design of extraction, isolation, and analytical procedures.

Property Value Source

Chemical Formula C17H21NOs PubChem
Molecular Weight 319.35 g/mol PubChem
CAS Number 76971-33-0 PubChem

[(AR,3S,5S)-8-formyl-8-
IUPAC Name azabicyclo[3.2.1]octan-3-yl] PubChem

3,4-dimethoxybenzoate

Synonyms (+)-N-formylconvolvine Sharova et al., 1980[1]

Structure Tropane alkaloid Sharova et al., 1980[1]

Discovery and Isolation of Confoline
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Initial Discovery

Confoline was first isolated from the non-phenolic fraction of the total alkaloids extracted from
the roots of Convolvulus subhirsutus collected during its vigorous growth period. The structural
elucidation was carried out using spectral analysis and chemical transformations, which
established its identity as (+)-N-formylconvolvine[1].

Generalized Experimental Protocol for Extraction and
Isolation

While the original detailed protocol from Sharova et al. (1980) is not widely accessible, a
generalized methodology for the extraction and isolation of alkaloids from Convolvulus species
can be outlined based on subsequent studies on the genus and standard phytochemical
practices. The following protocol is a composite methodology and should be optimized for
specific laboratory conditions and research goals.

3.2.1. Plant Material Collection and Preparation

e Collect the aerial parts or roots of the desired Convolvulus species (e.g., C. subhirsutus or C.
pluricaulis) during the appropriate season to ensure high alkaloid content.

e The plant material should be air-dried in the shade to prevent the degradation of thermolabile
compounds and then ground into a coarse powder.

3.2.2. Extraction

o Solvent Extraction: Macerate the powdered plant material with an appropriate solvent.
Ethanol (80%) has been shown to be effective for the extraction of alkaloids from C.
subhirsutus[2]. Alternative methods such as Soxhlet extraction, ultrasonic-assisted extraction
(UAE), or microwave-assisted extraction (MAE) can also be employed to improve
efficiency|[2].

o Acid-Base Extraction: To selectively extract the alkaloids, the powdered material can be
moistened with an alkaline solution (e.g., 10% ammonia) and then extracted with an organic
solvent like chloroform or dichloromethane. The organic extract is then treated with an acidic
agueous solution (e.g., 2% sulfuric acid) to partition the protonated alkaloids into the

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-discovery-isolation-and-putative-bioactivity-of-confoline-from-convolvulus
https://www.lookchem.com/FreePDFArticle/76971-33-0.htm
https://www.binran.ru/files/journals/PlantRes/2016_52_1/PlantRes_2016_52_1_Kadirova_abstract_e.pdf
https://www.binran.ru/files/journals/PlantRes/2016_52_1/PlantRes_2016_52_1_Kadirova_abstract_e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

agueous phase. The aqueous phase is then basified and re-extracted with an organic
solvent to obtain the crude alkaloid mixture.

3.2.3. Fractionation and Isolation

e Column Chromatography: The crude alkaloid extract is subjected to column chromatography
over silica gel or alumina. A gradient elution system with increasing polarity, such as a
mixture of chloroform and methanol, is typically used to separate the different alkaloid
fractions.

o Preparative Thin-Layer Chromatography (pTLC): Fractions containing Confoline can be
further purified using pTLC with a suitable solvent system.

o High-Performance Liquid Chromatography (HPLC): For final purification and quantification,
preparative or semi-preparative HPLC can be utilized.

A general workflow for the extraction and isolation process is depicted in the following diagram:
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Figure 1: Generalized workflow for the isolation of Confoline.
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Quantitative Data

Specific yield and purity data for the isolation of Confoline are not readily available in the
published literature. However, a study on Convolvulus subhirsutus reported that the total
alkaloid content can reach up to 0.7% in the aerial parts during certain periods of vegetation[3].
The relative abundance of individual alkaloids, including Confoline, is expected to vary
depending on the plant species, geographical location, and developmental stage of the plant.

Structural Characterization

The structure of Confoline as (+)-N-formylconvolvine was determined through spectroscopic
methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), as well
as chemical transformations[1]. Modern structural elucidation would involve a combination of
1D and 2D NMR techniques (*H, 13C, COSY, HSQC, HMBC) and high-resolution mass
spectrometry (HRMS) to confirm the molecular formula and connectivity.

Biological Activity and Putative Mechanism of
Action

There is a notable absence of pharmacological studies conducted on isolated Confoline.
However, the well-documented traditional uses of Convolvulus species for central nervous
system (CNS) ailments provide a strong indication of the potential bioactivity of its constituent
alkaloids.

CNS Depressant and Anxiolytic Activity

Extracts of Convolvulus pluricaulis have demonstrated CNS depressant and anxiolytic effects
in animal models. These effects are often attributed to the modulation of neurotransmitter
systems in the brain. Tropane alkaloids, the class to which Confoline belongs, are known to
interact with various receptors in the CNS[4][5].

Cognitive Enhancement

The traditional use of Convolvulus as a memory enhancer suggests that its alkaloids may
possess nootropic activity. This could involve the modulation of cholinergic pathways, which are
crucial for learning and memory.
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Antioxidant Activity

While not directly studied for Confoline, many alkaloids and other phytochemicals from
Convolvulus species exhibit antioxidant properties. This activity could contribute to the
neuroprotective effects observed with the plant extracts.

Putative Signaling Pathways

Given that Confoline is a tropane alkaloid, its mechanism of action is likely to involve the
modulation of neurotransmitter systems that are targeted by other well-characterized tropane
alkaloids like atropine and scopolamine. These alkaloids are known antagonists of muscarinic
acetylcholine receptors (MAChRSs)[6]. The anxiolytic and cognitive effects of Convolvulus
extracts may, therefore, be mediated through the modulation of cholinergic signaling.

A proposed putative signaling pathway for the action of Confoline on a neuron is presented
below. This is a hypothetical model based on the known actions of related tropane alkaloids
and requires experimental validation.

Muscarinic Acetylcholine
Receptor (MAChR)

@ Postsynaptic Neuron
==~ putative antagonist
ACtvaES -protein odUans Effector Enzyme roduces Second Messenger leads to Cellular Response
inds and acti (e.g., Adenylyl Cyclase) (e.g., cAMP) (e.g., Altered Neuronal Excitability)

Click to download full resolution via product page

Figure 2: Putative mechanism of action of Confoline at a muscarinic synapse.

This diagram illustrates the hypothesis that Confoline may act as an antagonist at muscarinic
acetylcholine receptors, thereby modulating downstream signaling cascades and altering
neuronal activity, which could underlie its potential anxiolytic and cognitive-modulating effects.

Toxicology
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The toxicity of isolated Confoline has not been reported. However, studies on the whole plant
of Convolvulus arvensis have shown that it contains several tropane alkaloids, including
pseudotropine, tropine, and tropinone, which can be toxic to animals at high doses, causing
severe hepatic necrosis and gastritis in mice[7]. The presence of these alkaloids in Convolvulus
species underscores the importance of conducting thorough toxicological studies on any
isolated compounds intended for therapeutic use.

Conclusion and Future Directions

Confoline, an N-formyl derivative of the tropane alkaloid convolvine, is a constituent of
medicinally important Convolvulus species. While its discovery dates back to 1980, there has
been a significant lack of follow-up research on its specific isolation, quantification, and
pharmacological properties. The traditional uses of Convolvulus plants as CNS modulators
strongly suggest that Confoline may possess valuable bioactivities.

Future research should focus on the following areas:

o Development of a standardized and efficient protocol for the isolation and purification of
Confoline from Convolvulus species to enable further pharmacological studies.

o Comprehensive pharmacological screening of isolated Confoline to validate the
ethnobotanical claims of anxiolytic, nootropic, and other CNS activities.

» Elucidation of the precise mechanism of action of Confoline, including its interaction with
specific neurotransmitter receptors and downstream signaling pathways.

e Thorough toxicological evaluation of Confoline to assess its safety profile for potential
therapeutic applications.

The exploration of Confoline represents a promising avenue for the discovery of new
therapeutic agents from a traditional medicinal plant source. The information and proposed
frameworks presented in this whitepaper are intended to serve as a valuable resource for
researchers and drug development professionals in this endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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